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Compound of Interest

Compound Name: 3-Chlorobenzyl carbonochloridate
CAS No.: 39545-30-7
Cat. No.: B2522493

Get Quote

. J

Document Control:
* Subject: 3-Chlorobenzyl carbonochloridate (3-Chlorobenzyl chloroformate)
o CAS Number: 39545-30-7[1]

¢ Audience: Chemical Hygiene Officers, Synthetic Chemists, Process Engineers.

Part 1: Chemical Identification & Core Properties[2]
Substance Identity[2]

e |IUPAC Name: 3-Chlorobenzyl carbonochloridate[1]

¢ Common Synonyms: 3-Chlorobenzyl chloroformate; Carbonochloridic acid, (3-
chlorophenyl)methyl ester.

o CAS Registry Number: 39545-30-7[1]

¢ Molecular Formula: CsHeCl202
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e Molecular Weight: 205.04 g/mol
e Structural Representation:

Caption: Structural connectivity highlighting the reactive chloroformate electrophile and the
lipophilic chlorinated ring.

Physical & Chemical Properties

Value
Property . . Context for Handling
(Experimental/Predicted)

Visually inspect for turbidity

Physical State Clear to pale yellow liquid ) ]
(sign of hydrolysis).
. , Warning: Do not rely on odor
Odor Pungent, acrid, penetrating ) )
for detection (olfactory fatigue).
High boiling point, but
Boiling Point ~115-120 °C @ 1 mmHg decomposes before boiling at
atm pressure.
_ Denser than water; sinks and
Density ~1.35 g/cm3 )
hydrolyzes slowly at interface.
Low at 20°C, rises sharply Keep cool to minimize

Vapor Pressure )
>50°C headspace saturation.

Soluble in CH2Clz, THF,

Solubility Reacts with water/alcohols
Toluene, Et20.

. ) Combustible but not highly
Flash Point >100 °C (Estimated)
flammable.

Part 2: Hazards Identification (GHS Classification)[2]

Signal Word:DANGER

Hazard Statements

o H314: Causes severe skin burns and eye damage (Skin Corr.[2] 1B).
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H318: Causes serious eye damage.[2]

H330/H331: Fatal/Toxic if inhaled (Inhalation of vapors/mist).

H302: Harmful if swallowed.

EUHO029: Contact with water liberates toxic gas (HCI).

Precautionary Statements (Scientific Context)

P260: Do not breathe mist/vapors.[2] Rationale: Hydrolysis in the respiratory tract releases
HCI gas, causing delayed pulmonary edema.

P280: Wear Viton® or Silver Shield® gloves. Rationale: Standard nitrile gloves provide
insufficient breakthrough time for chloroformates.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15+ minutes. Remove
contact lenses. Rationale: Immediate dilution is critical to prevent permanent corneal opacity.

Part 3: Technical Handling & Storage Protocols[2]
The "Dry-Chain" Protocol

Chloroformates are moisture-sensitive. Even atmospheric humidity causes autocatalytic

decomposition, releasing HCI gas which pressurizes containers.

Storage Architecture:

Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Headspace must be backfilled with Argon or Nitrogen.

Container: Teflon-lined caps. Do not store in standard ground-glass stoppered flasks (seizing
risk due to HCI formation).

Pressure Relief: For long-term storage, use containers with a pressure-relief septum or vent
periodically in a fume hood.

Reaction Mechanism & Compatibility
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The utility of 3-Chlorobenzyl carbonochloridate lies in its electrophilicity. It reacts violently
with nucleophiles.

Reagents

3-Chlorobenzyl
Chloroformate

Hydrolysis (Violent)|N-Protection - Esterification

Water (H20) Amine (R-NH2) Alcohol (R-OH)

!

I

/ Decomposes

I

1

!

'l Products & Byproducts
3-Chlorobenzyl Alcohol Cbz-Derivative (Carbamate) Carbonate Ester
+ CO2 + HCI + HCI + HCI

Click to download full resolution via product page

Caption: Primary reaction pathways. Note that all pathways generate HCI, necessitating the
use of a base scavenger (e.g., Triethylamine, Pyridine).

Part 4: Emergency Response & Toxicology
Acute Exposure Management

 Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored. Alert:
Symptoms of pulmonary edema (fluid in lungs) may be delayed up to 48 hours. Observation
is mandatory.

e Skin Contact:
o Wipe: Gently wipe excess liquid with a dry cloth (avoid spreading).

o Wash: Flush with copious water for 15 minutes.
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o Neutralize: Do not use alkaline neutralizers on skin; thermal burns from the exotherm may
worsen the injury.

o Eye Contact: Continuous irrigation with saline or water. Consult an ophthalmologist
immediately.

Firefighting Measures

e Suitable Media: Carbon Dioxide (CO2z), Dry Chemical powder, Dry Sand.

o UNSUITABLE Media:DO NOT USE WATER. Water contact produces HCI gas and heat,
intensifying the hazard.

e Combustion Products: Hydrogen Chloride (HCI), Phosgene (COCI: - trace), Carbon
Monoxide (CO), Chlorine oxides.

Part 5: Synthesis & Application Data[3]
Synthesis Route (Phosgenation)

The industrial preparation involves the reaction of 3-chlorobenzyl alcohol with phosgene (or
triphosgene) in the presence of a catalyst.

 Critical Control Point: The reaction must be kept cool to prevent the formation of the
symmetrical carbonate (bis(3-chlorobenzyl) carbonate).

 Purification: Vacuum distillation. Note that high temperatures promote decarboxylation to the
benzyl chloride analog.

Application in Drug Development

Used primarily to introduce the 3-CI-Cbz (3-chlorobenzyloxycarbonyl) protecting group.

o Advantage: The chlorine atom on the ring alters the electronic properties compared to
standard Cbz, potentially increasing lipophilicity and altering the rate of cleavage under
hydrogenolysis conditions (Pd/C).

 Stability: The 3-CI-Cbz group is generally more stable to acid than standard Cbz due to the
electron-withdrawing effect of the chlorine.
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Part 6: Disposal & Transport
Waste Disposal Protocol

Do not pour down the drain.
e Quenching: Dissolve the substance in a combustible solvent (e.g., toluene).

o Neutralization: Slowly add the solution to a stirred mixture of 5% NaOH or Sodium
Bicarbonate and crushed ice. Expect gas evolution (CO2) and heat.

o Disposal: Separate the organic layer for incineration. The aqueous layer contains NaCl and
neutralized carbonates.

Transport Information (DOT/IATA)

e UN Number: UN 3277 (or UN 1760 depending on regional interpretation).

o Proper Shipping Name: Chloroformates, toxic, corrosive, n.o.s. (3-Chlorobenzyl
carbonochloridate).

e Class: 6.1 (Toxic)[3][4]
e Sub-risk: 8 (Corrosive)
e Packing Group: Il

References
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Disclaimer: This document is intended for use by trained technical personnel. While based on
the most current available data for the specific isomer and its close analogs, users must
conduct their own risk assessment prior to handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 7479-28-9 CAS=:7479-28-9_1,4-Benzenediol,2,3,5-trimethyl-, 1,4-diacetate - 1t,J/& M
[chemsrc.com]

2. synquestlabs.com [synquestlabs.com]

3. labproinc.com [labproinc.com]

4. CHLOROBENZYL CHLORIDES | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: 3-Chlorobenzyl
Carbonochloridate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2522493/docs#technical-guide-safety-data-sheet-3-
chlorobenzyl-carbonochloridate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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